Cas no 17978-54-0 (Benzenamine, N,4,5-trimethyl-2-nitro-)

• Product Name: Benzenamine, N,4,5-trimethyl-2-nitro-
• CAS No: 17978-54-0
• MF: C₉H₁₂N₂O₂
• MW: 180.203782081604
• MDL: MFCD17270456
• CID: 3818242
• PubChem ID: 601943
• Update Time: 2025-06-09

Benzenamine, N,4,5-trimethyl-2-nitro- Chemical and Physical Properties

Names and Identifiers

• Benzenamine, N,4,5-trimethyl-2-nitro-
• N1,4,5-trimethyl-2-nitroaniline
• AKOS008967268
• N,4,5-Trimethyl-2-nitroaniline
• Phenylamine, N,4,5-trimethyl-2-nitro-
• SCHEMBL11821865
• 17978-54-0
• N,4,5-Trimethyl-2-nitroaniline #
• EN300-3069650

• MDL： MFCD17270456
• Inchi： 1S/C9H12N2O2/c1-6-4-8(10-3)9(11(12)13)5-7(6)2/h4-5,10H,1-3H3
• InChI Key： GBCASGCKAXSQFG-UHFFFAOYSA-N
• SMILES： C1(NC)=CC(C)=C(C)C=C1[N+]([O-])=O

Computed Properties

• Exact Mass: 180.089877630Da
• Monoisotopic Mass: 180.089877630Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 191
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 57.9Ų

Additional information on Benzenamine, N,4,5-trimethyl-2-nitro-

Comprehensive Overview of Benzenamine, N,4,5-trimethyl-2-nitro- (CAS No. 17978-54-0): Properties, Applications, and Industry Insights

Benzenamine, N,4,5-trimethyl-2-nitro- (CAS No. 17978-54-0) is a specialized organic compound belonging to the nitro-substituted aniline family. Its molecular structure features a benzene ring with methyl groups at the 4th and 5th positions, a nitro group at the 2nd position, and an additional methyl substitution on the nitrogen atom. This unique arrangement contributes to its distinct chemical reactivity, making it valuable in synthetic chemistry and industrial applications. Researchers and manufacturers often seek N,4,5-trimethyl-2-nitroaniline for its role as an intermediate in dye synthesis, agrochemical production, and advanced material development.

The growing demand for high-performance chemical intermediates has placed compounds like Benzenamine, N,4,5-trimethyl-2-nitro- in the spotlight. With increasing interest in sustainable synthesis methods and green chemistry, this compound is being studied for its potential in eco-friendly processes. Recent trends show that professionals frequently search for "nitroaniline derivatives applications" and "CAS 17978-54-0 suppliers," reflecting its commercial relevance. Analytical techniques such as HPLC and NMR spectroscopy are commonly employed to verify its purity, a critical factor for end-users in the pharmaceutical and specialty chemical sectors.

From a regulatory standpoint, Benzenamine, N,4,5-trimethyl-2-nitro- requires careful handling under standard laboratory safety protocols. While not classified as hazardous under normal conditions, its storage recommendations include protection from light and moisture to maintain stability. Industry forums often discuss "thermal stability of nitroaromatics" and "handling nitro-substituted amines," indicating the technical queries surrounding this compound. Innovations in catalytic reduction processes have further expanded its utility, particularly in the production of amino derivatives used in polymer chemistry.

The compound's role in advanced material science is another area of interest. Researchers investigating "organic electronic materials" or "photoresist components" have explored its electron-withdrawing nitro group for modulating conductivity in thin-film applications. Meanwhile, patent databases reveal its use in specialty coatings and adhesive formulations, where its molecular structure enhances cross-linking efficiency. As industries prioritize high-purity intermediates, the specifications for CAS No. 17978-54-0 often include ≥98% purity thresholds with stringent metal impurity limits.

Environmental considerations surrounding nitroaromatic compounds have led to developments in biodegradation studies and waste treatment methods. While N,4,5-trimethyl-2-nitroaniline demonstrates moderate persistence, modern advanced oxidation processes (AOPs) have shown promise in its breakdown. This aligns with the broader industry shift toward circular economy principles, where even specialized chemicals are evaluated for their lifecycle impacts. Laboratories frequently inquire about "analytical standards for nitroanilines" to support these sustainability assessments.

Market analysis indicates steady growth for fine chemical intermediates like Benzenamine, N,4,5-trimethyl-2-nitro-, particularly in Asia-Pacific regions with strong pharmaceutical and agrochemical manufacturing bases. Quality certifications such as REACH compliance and ISO 9001 have become critical purchasing criteria, reflecting the compound's integration into global supply chains. Technical literature emphasizes its synthetic versatility—whether as a precursor for azo dyes or in the preparation of liquid crystal materials—making it a recurring subject in organic chemistry research papers.

Future applications may emerge from ongoing studies of its structure-activity relationships in medicinal chemistry, where nitroaromatics play roles in drug design. While not pharmacologically active itself, its derivatives are investigated for various bioactive properties. The compound's crystallographic data and spectral characteristics (available in major chemical databases) continue to support these research efforts. As industries increasingly adopt digital inventory systems, accurate documentation of CAS No. 17978-54-0 properties ensures seamless integration into automated procurement platforms.